Cas no 391866-49-2 (4,5-dimethoxy-N-2-(4-methoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2-nitrobenzamide)

• Product Name: 4,5-dimethoxy-N-2-(4-methoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2-nitrobenzamide
• CAS No: 391866-49-2
• MF: C₂₁H₂₀N₄O₆S
• MW: 456.471703529358
• CID: 6348553
• PubChem ID: 4165742
• Update Time: 2025-05-19

4,5-dimethoxy-N-2-(4-methoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• 4,5-dimethoxy-N-2-(4-methoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2-nitrobenzamide
• 4,5-dimethoxy-N-[2-(4-methoxyphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2-nitrobenzamide
• 4,5-dimethoxy-N-(2-(4-methoxyphenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-2-nitrobenzamide
• 391866-49-2
• AKOS024578004
• F0453-0488
• SR-01000442210
• Oprea1_654062
• 4,5-dimethoxy-N-[2-(4-methoxyphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-2-nitrobenzamide
• SR-01000442210-1

• Inchi： 1S/C21H20N4O6S/c1-29-13-6-4-12(5-7-13)24-20(15-10-32-11-16(15)23-24)22-21(26)14-8-18(30-2)19(31-3)9-17(14)25(27)28/h4-9H,10-11H2,1-3H3,(H,22,26)
• InChI Key： PLEVCUKDJIYHID-UHFFFAOYSA-N
• SMILES： S1CC2C(C1)=C(NC(C1C=C(C(=CC=1[N+](=O)[O-])OC)OC)=O)N(C1C=CC(=CC=1)OC)N=2

Computed Properties

• Exact Mass: 456.11035554g/mol
• Monoisotopic Mass: 456.11035554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 673
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 146Ų

Additional information on 4,5-dimethoxy-N-2-(4-methoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2-nitrobenzamide

Introduction to Compound with CAS No. 391866-49-2 and Product Name: 4,5-dimethoxy-N-2-(4-methoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2-nitrobenzamide

The compound with the CAS number 391866-49-2 and the product name 4,5-dimethoxy-N-2-(4-methoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2-nitrobenzamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential biological activities and structural complexity. The presence of multiple functional groups, including dimethoxy, methoxyphenyl, thieno[3,4-cpyrazol-3-yl], and nitrobenzamide, contributes to its unique chemical properties and makes it a promising candidate for further research and development.

Recent studies in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug discovery. These molecules often exhibit a wide range of biological activities, making them valuable in the development of new therapeutic agents. The compound in question is no exception, as its intricate structure suggests potential interactions with various biological targets. Specifically, the thieno[3,4-cpyrazol-3-yl] moiety is known to be present in several bioactive molecules, which has prompted researchers to explore its pharmacological implications.

The nitrobenzamide group is another key feature of this compound that warrants further investigation. Nitroaromatic compounds have been extensively studied for their antimicrobial and anti-inflammatory properties. When incorporated into a heterocyclic framework, such as the one described here, it can enhance the compound's biological activity. The dimethoxy and methoxyphenyl substituents further contribute to the molecule's complexity and may play a role in modulating its pharmacokinetic properties.

In the context of current research, this compound aligns with the growing interest in multitarget-directed ligands (MTLs). MTLs are designed to interact with multiple biological targets simultaneously, which can lead to more effective therapeutic outcomes. The structural features of 4,5-dimethoxy-N-2-(4-methoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2-nitrobenzamide make it a suitable candidate for MTL design. For instance, the presence of both aromatic and heterocyclic rings provides multiple sites for interaction with biological targets.

One of the most exciting aspects of this compound is its potential application in oncology research. Heterocyclic compounds have shown promise as anticancer agents due to their ability to interfere with key cellular processes involved in tumor growth and progression. The specific arrangement of functional groups in 4,5-dimethoxy-N-2-(4-methoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2-nitrobenzamide suggests that it may be able to inhibit enzymes or receptors that are overexpressed in cancer cells.

Furthermore, the compound's structural similarity to known bioactive molecules makes it an attractive scaffold for structure-based drug design. By leveraging computational methods such as molecular docking and virtual screening, researchers can identify potential binding interactions between this compound and biological targets. This approach has been successfully used to develop novel therapeutic agents with improved efficacy and reduced side effects.

The synthesis of this compound presents an interesting challenge due to its complex structure. However, advances in synthetic methodologies have made it possible to construct such intricate molecules with increasing efficiency. Techniques such as multi-step organic synthesis combined with modern catalytic methods have enabled chemists to access novel heterocyclic compounds like this one. The development of efficient synthetic routes is crucial for both academic research and industrial applications.

From a chemical perspective, 391866-49-2 exhibits unique electronic and steric properties that are influenced by its functional groups. The dimethoxy substituents contribute to electron density on certain aromatic rings, while the nitrobenzamide group introduces a region of electron-withdrawing character. These opposing electronic effects can influence the molecule's reactivity and interaction with biological targets.

The stereochemistry of this compound is also an important consideration. The presence of chiral centers can significantly impact its biological activity due to differences in enantiomeric interactions with biological receptors. Researchers often explore both enantiomers of a molecule to determine which form is more active or has fewer side effects.

In conclusion, 391866-49-2 represents a fascinating example of modern pharmaceutical chemistry. Its complex structure and diverse functional groups make it a promising candidate for further research into various therapeutic applications. As our understanding of biological systems continues to evolve, 4,5-dimethoxy-N - - - - - - - - - - - - - -- -- -- -- -- -- -- -- -- (methoxyphenyl) (thieno[ ] ) (nitrobenzamide) may play an important role in developing new treatments for diseases such as cancer.